Cas no 139326-38-8 (Acetic acid, [(4-chloro-2-nitrophenyl)thio]-, methyl ester)

• Product Name: Acetic acid, [(4-chloro-2-nitrophenyl)thio]-, methyl ester
• CAS No: 139326-38-8
• MF: C₉H₈ClNO₄S
• MW: 261.682120323181
• CID: 1266656
• PubChem ID: 15013411
• Update Time: 2025-04-20

Acetic acid, [(4-chloro-2-nitrophenyl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4-chloro-2-nitrophenyl)thio]-, methyl ester
• 139326-38-8
• DTXSID50879708
• Acetic acid, ((4-chloro-2-nitrophenyl)thio)-, methyl ester
• 4-Chloro-2-nitrophenylthio-acetic acid, methyl e

• Inchi： 1S/C9H8ClNO4S/c1-15-9(12)5-16-8-3-2-6(10)4-7(8)11(13)14/h2-4H,5H2,1H3
• InChI Key： UWEWAPXGCUAHRA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])SCC(=O)OC

Computed Properties

• Exact Mass: 260.98634
• Monoisotopic Mass: 260.9862566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• PSA: 69.44